Cas no 138579-62-1 ((Z)-4-((5-Nitrofuran-2-yl)methylene)-2-phenyloxazol-5(4H)-one)

• Product Name: (Z)-4-((5-Nitrofuran-2-yl)methylene)-2-phenyloxazol-5(4H)-one
• CAS No: 138579-62-1
• MF: C₁₄H₈N₂O₅
• MW: 284.22372341156
• CID: 2773210
• PubChem ID: 1558644
• Update Time: 2025-04-21

(Z)-4-((5-Nitrofuran-2-yl)methylene)-2-phenyloxazol-5(4H)-one Chemical and Physical Properties

Names and Identifiers

• (4Z)-4-[(5-nitrofuran-2-yl)methylidene]-2-phenyl-1,3-oxazol-5(4H)-one
• AKOS002249759
• 138579-62-1
• STK727070
• (Z)-4-((5-Nitrofuran-2-yl)methylene)-2-phenyloxazol-5(4H)-one

• Inchi： 1S/C14H8N2O5/c17-14-11(8-10-6-7-12(20-10)16(18)19)15-13(21-14)9-4-2-1-3-5-9/h1-8H/b11-8-
• InChI Key： WCBGXIFIOVRXGJ-FLIBITNWSA-N
• SMILES： O1C(/C(=C/C2=CC=C([N+](=O)[O-])O2)/N=C1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 284.04332136Da
• Monoisotopic Mass: 284.04332136Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 97.6Ų